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Compound of Interest

Compound Name: Volemitol

Cat. No.: B7822156

Introduction

Volemitol, a seven-carbon sugar alcohol, is a significant carbohydrate component found in the
leaves of various Primula species, where it can accumulate to high concentrations, accounting
for up to 25% of the dry weight.[1] Its role as a natural sweetening agent has garnered interest
in the food and pharmaceutical industries.[1] This document provides a comprehensive
protocol for the extraction and purification of volemitol from Primula leaves, designed for
researchers, scientists, and professionals in drug development. The methodologies outlined
are based on established principles for the extraction of polar metabolites from plant tissues.

Data Presentation: Extraction Parameters

While specific quantitative data for volemitol extraction from Primula is not extensively detailed
in the public domain, the following table summarizes various extraction conditions used for
other bioactive compounds from Primula species. This data can inform the optimization of
volemitol extraction protocols.
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Experimental Workflow Diagram

The following diagram illustrates the general workflow for the extraction and purification of
volemitol from Primula leaves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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